Cas no 1185004-76-5 (METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE)

• Product Name: METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE
• CAS No: 1185004-76-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 824360
• Update Time: 2026-04-29

METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE

• Inchi： InChI=1S/C11H13BrO2/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7H,1-3H3/i1D3,2D3
• InChI Key： JTYDXPPFLQSEAQ-WFGJKAKNSA-N
• SMILES： C([2H])([2H])([2H])C(C([2H])([2H])[2H])(C1=CC=C(C=C1)Br)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Stability/Shelf Life: Unstable to Aqueous Base

Additional information on METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE

Comprehensive Guide to METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE (CAS No. 1185004-76-5)

METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE (CAS No. 1185004-76-5) is a specialized deuterated compound widely used in pharmaceutical research, analytical chemistry, and material science. This compound features a 4-bromophenyl group and deuterated methyl groups, making it valuable for isotopic labeling studies and metabolic research. Its unique structure enhances stability and reduces metabolic degradation, which is crucial for drug development and mechanistic studies.

The growing demand for deuterated chemicals in the pharmaceutical industry has increased interest in compounds like METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE. Researchers frequently search for "deuterated esters in drug discovery" or "isotope-labeled bromophenyl compounds," highlighting its relevance in modern medicinal chemistry. This compound is particularly useful in NMR spectroscopy and mass spectrometry, where deuterium incorporation improves signal resolution and reduces background noise.

One of the key applications of METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE is in the synthesis of deuterated drug candidates. Pharmaceutical companies leverage its properties to develop molecules with enhanced pharmacokinetic profiles. Recent trends show an uptick in searches for "deuterium in CNS drugs" and "isotope effects in metabolism," reflecting the compound's role in optimizing bioavailability and half-life extension.

In addition to pharmaceutical applications, METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE is utilized in material science for developing advanced polymers and coatings. Its bromophenyl moiety allows for functionalization in cross-coupling reactions, making it a versatile building block. Researchers exploring "deuterated monomers for OLEDs" or "halogenated aromatic compounds" often encounter this compound due to its unique electronic properties.

The synthesis of METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE involves precise deuterium incorporation techniques, ensuring high isotopic purity. This process is critical for applications requiring labeling accuracy, such as tracer studies and metabolic pathway analysis. The compound's stability under physiological conditions makes it ideal for long-term in vivo studies, addressing common queries like "best deuterated probes for imaging."

Market trends indicate a rising preference for custom deuterated compounds, with METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE being a sought-after intermediate. Suppliers catering to "high-purity isotopic chemicals" or "research-grade deuterated reagents" often highlight its availability. The compound's compatibility with Grignard reactions and palladium-catalyzed couplings further expands its utility in synthetic chemistry.

For researchers investigating structure-activity relationships (SAR), METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE offers a strategic tool to study isotope effects on binding affinity and enzymatic interactions. Its application in fragment-based drug design aligns with current trends in "small-molecule deuterium incorporation" and "precision medicine."

In summary, METHYL 2-(4-BROMOPHENYL)-2,2-DI-(METHYL-D3)ACETATE (CAS No. 1185004-76-5) is a pivotal compound in deuterium chemistry, bridging gaps in drug development, analytical methodologies, and advanced materials. Its multifaceted applications and alignment with trending research topics ensure its continued prominence in scientific innovation.